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Compound of Interest

Compound Name: Isobutylbenzene

Cat. No.: B155976 Get Quote

Technical Support Center: Isobutylbenzene
This guide provides essential information for the safe handling and storage of

isobutylbenzene in a research environment. Please consult your institution's specific safety

protocols and the full Safety Data Sheet (SDS) before beginning any experiment.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with isobutylbenzene?

A1: Isobutylbenzene is a flammable liquid and vapor.[1][2] It can cause skin, eye, and

respiratory tract irritation.[1][2][3] Aspiration of the liquid into the lungs, which can occur if

swallowed, may cause chemical pneumonitis and can be fatal.[1] High concentrations of vapor

may lead to central nervous system (CNS) depression.[1] It is also very toxic to aquatic life with

long-lasting effects.[4]

Q2: What Personal Protective Equipment (PPE) is required when handling isobutylbenzene?

A2: The following PPE should be worn when handling isobutylbenzene:

Eye/Face Protection: Chemical splash goggles or a face shield are necessary.[1][5]

Skin Protection: Wear appropriate protective gloves and a lab coat or impervious clothing to

prevent skin contact.[1][4] Flame-retardant antistatic protective clothing is also

recommended.[5][6]
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Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, a full-

face respirator with appropriate cartridges (e.g., type ABEK) should be used.[1][4][5] Always

follow a respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI

Z88.2 requirements or equivalent standards.[1]

Q3: How should I properly store isobutylbenzene in the laboratory?

A3: Store isobutylbenzene in a tightly closed container in a cool, dry, and well-ventilated area

designated as a flammables area.[1][4][5] Keep it away from heat, sparks, open flames, and

other sources of ignition.[1][2][5] It should also be stored separately from incompatible

materials, particularly strong oxidizing agents.[1][7]

Q4: What should I do in case of an accidental spill?

A4: For a minor spill, immediately remove all ignition sources.[1][7] Ensure adequate

ventilation.[1][5] Absorb the spill with an inert, non-combustible material like vermiculite, sand,

or earth.[1][8] Do not use combustible materials like paper towels to absorb the spill.[8] Place

the contaminated material into a suitable, labeled container for disposal.[1] For major spills,

evacuate the area and alert your institution's emergency response team.[7][8]

Q5: What are the correct first aid procedures for isobutylbenzene exposure?

A5:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

Skin Contact: Remove contaminated clothing and shoes. Flush the skin with plenty of water

for at least 15 minutes. Get medical aid if irritation develops or persists.[1][2]

Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical

attention.[1][2]

Ingestion: Do NOT induce vomiting due to the aspiration hazard.[1][3] If the person is

conscious, rinse their mouth with water. Never give anything by mouth to an unconscious

person. Seek immediate medical attention.[1][5]
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Issue Encountered Possible Cause Troubleshooting Steps

Strong chemical odor detected

in the lab.

Improperly sealed container or

a small leak/spill.

1. Check that all containers of

isobutylbenzene are tightly

sealed. 2. Inspect the work

area for any signs of a spill. 3.

Ensure local exhaust

ventilation (e.g., fume hood) is

functioning correctly. 4. If the

source cannot be identified

and the odor persists,

evacuate the area and report it

to your lab manager or safety

officer.

Skin irritation after handling.
Direct skin contact with

isobutylbenzene.

1. Immediately follow the first

aid procedure for skin contact:

remove contaminated clothing

and wash the affected area

with soap and water for at

least 15 minutes.[1][3] 2.

Review handling procedures to

ensure proper PPE (gloves,

lab coat) was used. 3. Inspect

gloves for any tears or

degradation before the next

use.

Dizziness or headache during

experiment.

Inhalation of vapors due to

inadequate ventilation.

1. Immediately move to fresh

air.[1] 2. Report the symptoms

to a colleague and your

supervisor. 3. Evaluate the

ventilation in your work area.

All work with isobutylbenzene

should be conducted in a

chemical fume hood.[1] 4. If

symptoms persist, seek

medical attention.[1]
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Quantitative Data Summary
The following table summarizes key quantitative data for isobutylbenzene.

Property Value

Molecular Formula C₁₀H₁₄[9]

Molecular Weight 134.22 g/mol [2][3]

Appearance Clear, colorless liquid[1][10]

Boiling Point ~170-173 °C[4][11][12]

Melting Point -51 to -52 °C[4][11][12]

Flash Point 55 °C (131 °F)[1]

Autoignition Temperature 427 °C (800.6 °F)[1]

Density ~0.853 g/mL at 25 °C[11][12][13]

Vapor Pressure 4.2 mmHg at 37.7 °C[13]

Explosive Limits (in air) 0.8% (Lower), 6.0% (Upper) by volume[1]

Water Solubility Insoluble[10][11][12]

Experimental Protocols & Workflows
Standard Handling Protocol for Isobutylbenzene
This protocol outlines the essential steps for safely using isobutylbenzene in a typical

laboratory experiment.

Methodology:

Preparation: Before handling, ensure that the work area (chemical fume hood) is clean and

uncluttered. Verify that an eyewash station and safety shower are accessible.[1] Confirm all

necessary PPE is available and in good condition.
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Dispensing: Ground and bond containers when transferring the material to prevent static

discharge.[1][4] Use spark-proof tools.[1] Dispense the required amount of isobutylbenzene
slowly and carefully to avoid splashing.

Experimental Use: Keep the container tightly closed when not in use.[1][5] Maintain

adequate ventilation throughout the experiment by working within a certified chemical fume

hood.

Post-Experiment: Tightly seal the primary isobutylbenzene container and return it to the

designated flammables storage cabinet.

Waste Disposal: Dispose of any waste containing isobutylbenzene in a properly labeled

hazardous waste container, following all institutional and local regulations.[4]

Cleanup: Decontaminate the work surface. Wash hands thoroughly with soap and water after

handling is complete.[1][2]
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1. Preparation Phase

2. Handling & Use Phase

3. Post-Experiment Phase

Verify Fume Hood Operation

Check Eyewash & Safety Shower Access

Inspect & Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Transfer in Fume Hood

Proceed to Handling

Ground/Bond Container Use Spark-Proof Tools Keep Container Closed When Not in Use

Return Reagent to Flammables Cabinet

Experiment Complete

Dispose of Waste in Labeled Container

Decontaminate Work Area

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of isobutylbenzene in a laboratory setting.
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Visualization of Spill Response Logic
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Caption: Decision-making workflow for responding to an isobutylbenzene spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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